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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for performing a Monte Carlo simulation of the
radioactive decay of Europium-152 (Eu-152). It is intended for researchers and scientists who
utilize radioisotopes in their work, including those in drug development for applications such as
imaging and radiotherapy. These protocols offer a framework for accurately modeling the decay
of Eu-152 and its subsequent radiation transport through matter using the GEANT4 simulation
toolkit.

Introduction to Europium-152

Europium-152 is a radioisotope with a half-life of approximately 13.537 years.[1][2] It is
particularly useful as a calibration source for gamma-ray spectrometers due to its emission of
multiple gamma rays over a wide energy range.[3] Eu-152 decays through two primary modes:
electron capture (EC) to Samarium-152 (Sm-152) with a branching ratio of approximately
72.1%, and beta-minus (3-) decay to Gadolinium-152 (Gd-152) with a branching ratio of about
27.9%.[2][4] A minor branch of positron (3+) emission to Sm-152 also occurs.[4] The complex
decay scheme, involving numerous excited states of the daughter nuclei, results in a rich
spectrum of emitted photons and electrons.

Europium-152 Decay Data

Accurate simulation of Eu-152 decay requires precise data on its decay modes, branching
ratios, and the energies and intensities of the emitted radiations. The following tables

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1220608?utm_src=pdf-interest
https://www.benchchem.com/product/b1220608?utm_src=pdf-body
https://www.benchchem.com/product/b1220608?utm_src=pdf-body
https://www.benchchem.com/product/b1220608?utm_src=pdf-body
https://www.radiacode.com/isotope/eu-152?lang=en
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Eu152
https://www.radiacode.com/isotope/eu-152
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Eu152
http://www.lnhb.fr/nuclides/Eu-152_tables.pdf
http://www.lnhb.fr/nuclides/Eu-152_tables.pdf
https://www.benchchem.com/product/b1220608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

summarize the key decay data for Eu-152, compiled from the Evaluated Nuclear Structure Data
File (ENSDF).

Branching Ratio

Decay Mode (%) Daughter Nucleus Q-value (keV)
(V]

Electron Capture (EC) ~72.1 Sm-152 1874.3

Beta Minus (B-) ~27.9 Gd-152 1818.8

Positron Emission

(B+)

~0.027 Sm-152

Table 2: Major Gamma Emissions from Europium-152

Decay

Energy (keV) Intensity per 100 Decays Originating Decay
121.78 28.67 EC
244.70 7.58 EC
344.28 26.56 B-
411.12 2.24 B-
443.96 3.14 EC
778.90 12.96 B-
867.37 4.24 EC
964.08 14.65 EC
1085.87 10.16 EC
1112.07 13.67 EC
1408.01 21.07 EC
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Table 3: Beta Minus (-) End-point Energies and

Intensities

Maximum Energy (keV) Average Energy (keV) Intensity per 100 Decays
74.6 21.2 0.9

265.2 79.9 19

427.0 133.0 0.8

484.0 153.0 0.5

685.0 221.0 1.3

700.0 226.0 0.5

1478.0 504.0 18.0

Note: The data presented here is a selection of the most intense emissions and is suitable for
many simulation purposes. For highly sensitive applications, it is recommended to consult the
most recent and comprehensive data from sources like the National Nuclear Data Center
(NNDC).

Monte Carlo Simulation Protocol using GEANT4

This protocol outlines the key steps for setting up a Monte Carlo simulation of Eu-152 decay
using the GEANT4 toolkit. GEANT4 is a powerful and versatile platform for simulating the
passage of particles through matter.

Prerequisites

o A working installation of GEANTA4.
» Basic knowledge of C++ programming.

o Access to the Evaluated Nuclear Structure Data File (ENSDF) for detailed decay data.

Simulation Workflow

The following diagram illustrates the logical workflow of the Monte Carlo simulation process.
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1. Simulation Setup

Define Geometry and Materials

'

Define Physics List

i

Define Primary Particle Source (Eu-152)

2. Simulation Run

Initialize Run Manager

i

Simulate N Events

3. Data Analysis

Record Simulation Output (e.g., Energy Deposition)

'

Process and Analyze Data

i

Visualize Results (e.g., Energy Spectrum)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Europium-152 (12Eu)

Half-life: 13.537 y

Electron Capture (~72.1%)

i ~ 0,
+ Positron Emission (~0.027%) Beta Minus Decay (~27.9%)

Samarium-152 Decay Path Gadolinium-152 Decay Path
Excited States of Excited States of
Samarium-152 (152Sm*) Gadolinium-152 (*52Gd*)
amma Emission amma Emission

Samarium-152 (152Sm) Gadolinium-152 (152Gd)
(Ground State) (Ground State)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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